Cas no 16705-20-7 (1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-)

• Product Name: 1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-
• CAS No: 16705-20-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 154893
• PubChem ID: 242301
• Update Time: 2025-04-19

1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-
• 1-amino-4-naphthole
• 1-Naphthalenol, 4-amino-
• 2-(3-oxo-butyl)-2,3-dihydro-phthalazine-1,4-dione
• 2-(3-Oxo-butyl)-4-hydroxy-1(2H)-phthalazinon
• 4-Amino-1-naphthalenol
• 4-Amino-1-naphthol
• 4-Amino-1-naphtholhydrochloride
• 4-amino-naphthalen-1-ol
• 4-aminonaphthol
• 4-azanylnaphthalen-1-ol
• 4-hydroxy-1-naphthylamine
• 4-Hydroxy-1-oxo-2-< 3-oxo-butyl> -1.
• AC1L2AQW
• aminonaphthol
• SureCN367092
• NCXUAFUZSGSSHU-UHFFFAOYSA-N
• 4-Hydroxy-2-(3-oxobutyl)phthalazin-1(2H)-one
• 2-(3'-Oxobutyl)-2,3-Dihydrophthalazine-1,4-Dione
• NSC50846
• SCHEMBL10484752
• AKOS011301205
• NSC-50846
• DTXSID50937271
• 16705-20-7

• Inchi： 1S/C12H12N2O3/c1-8(15)6-7-14-12(17)10-5-3-2-4-9(10)11(16)13-14/h2-5H,6-7H2,1H3,(H,13,16)
• InChI Key： NCXUAFUZSGSSHU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(NN1CCC(C)=O)=O

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.261
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.561
• PSA: 66.48
• LogP: 0.66890